Cas no 58905-15-0 (1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)

58905-15-0 structure
Product name:1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
- 1-phenyl-2-(1,2,4-triazol-1-yl)propan-1-one
- SCHEMBL9795396
- 2-(1,2,4-triazol-1-yl)-propiophenone
- 58905-15-0
- 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one
- DTXSID70532707
- LETRNIJKNXQLRE-UHFFFAOYSA-N
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- Inchi: InChI=1S/C11H11N3O/c1-9(14-8-12-7-13-14)11(15)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: LETRNIJKNXQLRE-UHFFFAOYSA-N
- SMILES: C1(C(=O)C(N2C=NC=N2)C)C=CC=CC=1
Computed Properties
- Exact Mass: 201.09033
- Monoisotopic Mass: 201.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- PSA: 47.78
1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Related Literature
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Arun Kumar Yadav,Anita,Sunil Kumar,Anjali Panchwanee,V. Raghavendra Reddy,Sajal Biring RSC Adv., 2017,7, 39434-39442
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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